Cas no 94120-05-5 (2-tert-Butyl-1,2,3,4-tetrahydro-isoquinoline-4,6,8-triol)

• Product name: 2-tert-Butyl-1,2,3,4-tetrahydro-isoquinoline-4,6,8-triol
• CAS No: 94120-05-5
• MF: C₁₃H₁₉NO₃
• MW: 237.295
• CID: 4342663
• PubChem ID: 86109473

2-tert-Butyl-1,2,3,4-tetrahydro-isoquinoline-4,6,8-triol Chemical and Physical Properties

Names and Identifiers

• 4,6,8-Isoquinolinetriol, 2-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-
• Terbutaline IMpurity B
• Terbutaline Sulfate Impurity B Hemisulfate Hydrate
• 2-tert-Butyl-1,2,3,4-tetrahydro-isoquinoline-4,6,8-triol
• Terbutaline EP Impurity B (99%purity)
• (4RS)-2-(1,1-Dimethylethyl)-1,2,3,4-tetrahydroisoquinoline-4,6,8-triol
• 94120-05-5
• 2-tert-Butyl-1,2,3,4-tetrahydro-isoquinoline-4,6,8-triol; 4,6,8-Isoquinolinetriol, 2-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-; 2-(1,1-Dimethylethyl)-1,2,3,4-tetrahydro-4,6,8-isoquinolinetriol; (4RS)-2-(1,1-Dimethylethyl)-1,2,3,4-tetrahydroisoquinoline-4,6,8-triol; N-(tert-Butyl)-1,2,3,4-tetrahydroisoquinoline-4,6
• Terbutaline Impurity B
• BCP34316
• 2-(t-butyl)-1,2,3,4-tetrahydroisoquinoline-4,6,8-triol
• 2-Tert-butyl-3,4-dihydro-1H-isoquinoline-4,6,8-triol

• Inchi： InChI=1S/C13H19NO3/c1-13(2,3)14-6-10-9(12(17)7-14)4-8(15)5-11(10)16/h4-5,12,15-17H,6-7H2,1-3H3
• InChI Key： IZKYGSKCDUZPHZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 237.13649347Da
• Monoisotopic Mass: 237.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines